Dissociation and hierarchical assembly of chiral esters on metallic surfaces†
Chemical Communications Pub Date: 2013-04-12 DOI: 10.1039/C3CC40805A
Abstract
The interaction of a de novo synthesised
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